N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N,N-diethyl-4-[[2-(4-methoxyphenyl)acetyl]amino]benzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-22(5-2)20(24)16-8-10-17(11-9-16)21-19(23)14-15-6-12-18(25-3)13-7-15/h6-13H,4-5,14H2,1-3H3,(H,21,23)
• InChI Key: GNKBFZJVCNRSPN-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC

Description

N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide, also known as DMEQ-TAD, is a chemical compound that has been synthesized for research purposes. This compound has gained attention in the scientific community due to its potential applications in various fields, including cancer research, neurology, and drug discovery.

Scientific Research Applications

N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been found to have potential applications in various scientific research fields, including cancer research, neurology, and drug discovery. In cancer research, N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In neurology, N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been used as a lead compound in the development of new drugs.

Mechanism of Action

The mechanism of action of N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide involves the inhibition of the NF-κB pathway, which is involved in the regulation of cell growth and survival. N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide binds to the p65 subunit of NF-κB, preventing its translocation to the nucleus and subsequent activation of target genes. This leads to the induction of apoptosis in cancer cells and neuroprotection in neurons.
Biochemical and Physiological Effects:
N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been found to have a variety of biochemical and physiological effects. In cancer cells, N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide induces apoptosis by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death. In neurons, N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has been found to protect against oxidative stress and inflammation, which are implicated in neurodegenerative diseases. N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide has also been shown to inhibit the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide in lab experiments is its specificity for the NF-κB pathway, which allows for targeted inhibition of this pathway without affecting other cellular processes. N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide is also relatively stable and can be easily synthesized in large quantities. However, one limitation of using N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer to cells or animals.

Future Directions

There are several future directions for research involving N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide. One direction is the development of more potent analogs of N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide that can be used as lead compounds in drug discovery. Another direction is the investigation of the neuroprotective effects of N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide in animal models of neurodegenerative diseases. Additionally, the effects of N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide on other cellular pathways and processes could be explored to further understand its mechanism of action.
In conclusion, N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide is a promising compound with potential applications in cancer research, neurology, and drug discovery. Its specificity for the NF-κB pathway and its ability to induce apoptosis and provide neuroprotection make it a valuable tool for scientific research. Further investigation and development of N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide and its analogs could lead to the discovery of new drugs and treatments for various diseases.

Synthesis Methods

N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide can be synthesized using a multi-step process that involves the reaction of 4-methoxybenzoyl chloride with diethylamine to form 4-methoxybenzamide. This intermediate is then reacted with 4-(dimethylamino)pyridine and N,N-diethylcarbamoyl chloride to form the final product, N,N-diethyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide.